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Compound of Interest

Compound Name: N-Ethylhexylamine

Cat. No.: B1595988 Get Quote

An In-depth Technical Guide to the Core Chemical Properties and Structure of N-
Ethylhexylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Ethylhexylamine, an aliphatic secondary amine, serves as a versatile intermediate in

various chemical syntheses. Its utility spans across industries, including the production of dyes,

coatings, pharmaceuticals, and as a component in oil field agents.[1] This document provides a

comprehensive overview of the core chemical properties and structural attributes of N-
Ethylhexylamine. It includes a detailed summary of its physicochemical data, spectroscopic

information, and standardized experimental protocols for its synthesis and characterization.

Furthermore, this guide presents visual workflows for its synthesis and analytical verification,

alongside critical safety and handling information.

Chemical Structure and Identification
N-Ethylhexylamine is a secondary amine characterized by an ethyl group and a hexyl group

attached to a nitrogen atom. The linear hexyl chain and the ethyl group contribute to its

physical and chemical behavior, including its solubility and reactivity.

Table 1: Structural and Identification Data
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Identifier Value

IUPAC Name N-ethylhexan-1-amine[2]

Synonyms N-Ethyl-1-hexanamine, Hexylethylamine[2][3]

CAS Number 20352-67-4[2]

Molecular Formula C8H19N[1][2]

SMILES CCCCCCNCC[2][4]

InChI
InChI=1S/C8H19N/c1-3-5-6-7-8-9-4-2/h9H,3-

8H2,1-2H3[2]

InChIKey WSTNFGAKGUERTC-UHFFFAOYSA-N[2][4]

Physicochemical Properties
The physicochemical properties of N-Ethylhexylamine are summarized in the table below.

These properties are crucial for its handling, storage, and application in various chemical

processes.

Table 2: Physicochemical Data for N-Ethylhexylamine

Property Value

Molecular Weight 129.24 g/mol [2][5]

Appearance Colorless liquid with an ammonia-like odor[1]

Boiling Point 163.0 ± 8.0 °C at 760 mmHg[5]

Melting Point -66 °C (estimate)[5]

Density 0.8 ± 0.1 g/cm³[5]

Flash Point 39.7 ± 10.2 °C[5]

Vapor Pressure 2.1 ± 0.3 mmHg at 25 °C[5]

Solubility Soluble in water, alcohols, and ether solvents[1]

LogP 2.76[5]
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Experimental Protocols
Synthesis of N-Ethylhexylamine via Reductive
Amination
A common method for the synthesis of N-Ethylhexylamine is the reductive amination of

hexanal with ethylamine.[1] This process involves the formation of an imine intermediate, which

is subsequently reduced to the final amine product.

Materials:

Hexanal

Ethylamine

Hydrogen gas

Palladium on carbon (Pd/C) catalyst

Ethanol (solvent)

Round-bottom flask

Hydrogenation apparatus

Magnetic stirrer

Heating mantle

Procedure:

In a round-bottom flask, dissolve hexanal in ethanol.

Add an equimolar amount of ethylamine to the solution and stir for 30 minutes to form the

imine intermediate.

Carefully add the Pd/C catalyst to the mixture.
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Fit the flask to a hydrogenation apparatus and purge the system with nitrogen, followed by

hydrogen.

Pressurize the system with hydrogen and heat the reaction mixture while stirring vigorously.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Once the reaction is complete, cool the mixture to room temperature and carefully vent the

hydrogen.

Filter the reaction mixture through a pad of celite to remove the catalyst.

Remove the solvent under reduced pressure.

The crude product can be purified by fractional distillation to yield pure N-Ethylhexylamine.

Reactants

Reaction Steps Workup & Purification Final ProductHexanal

Mix in Ethanol

Ethylamine

Imine Formation
Stir

Catalytic Hydrogenation
(H2, Pd/C) Filter Catalyst Solvent Evaporation Fractional Distillation N-Ethylhexylamine

Click to download full resolution via product page

Caption: Synthesis workflow for N-Ethylhexylamine.

Analytical Characterization
The identity and purity of synthesized N-Ethylhexylamine can be confirmed using various

spectroscopic techniques.

Instrumentation:
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Nuclear Magnetic Resonance (NMR) Spectrometer

Infrared (IR) Spectrometer

Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

NMR Spectroscopy: Dissolve a small sample of the purified product in a suitable deuterated

solvent (e.g., CDCl3). Acquire ¹H and ¹³C NMR spectra to confirm the molecular structure.

IR Spectroscopy: Obtain an IR spectrum of the neat liquid sample. Look for characteristic

peaks corresponding to N-H and C-N stretching vibrations.

GC-MS: Inject a dilute solution of the sample into the GC-MS system. The gas

chromatogram will indicate the purity of the sample, and the mass spectrum will provide the

molecular weight and fragmentation pattern, further confirming the identity of the compound.

[2]

Spectroscopic Analysis

Data Interpretation

Purified N-Ethylhexylamine Sample

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy GC-MS Analysis

Structural Confirmation Purity Assessment Identity Verification

Final Characterization Report

Click to download full resolution via product page
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Caption: Analytical workflow for N-Ethylhexylamine.

Safety and Handling
N-Ethylhexylamine is a hazardous chemical that requires careful handling to avoid exposure.

It is corrosive and can cause severe skin burns and eye damage.[6][7] It is also harmful if

swallowed and toxic if it comes into contact with skin or is inhaled.[6]

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves, protective clothing, and eye/face protection.[6][8]

Use a respirator if ventilation is inadequate.[8]

Handling and Storage:

Use only in a well-ventilated area or under a chemical fume hood.[7][8]

Keep away from heat, sparks, open flames, and hot surfaces.[8]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][8]

Ground/bond container and receiving equipment to prevent static discharge.[8]

First Aid Measures:

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[8]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control

center immediately.[8]
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Routes of Exposure

Immediate Actions

Exposure to N-Ethylhexylamine

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Rinse Skin with Water Rinse Eyes with Water Rinse Mouth

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid protocol for N-Ethylhexylamine exposure.

Conclusion
This technical guide has provided a detailed overview of the chemical structure,

physicochemical properties, synthesis, and analytical characterization of N-Ethylhexylamine.

The information presented, including the structured data tables and procedural workflows, is

intended to support researchers, scientists, and drug development professionals in the safe

and effective use of this compound in their work. Adherence to the outlined safety protocols is

paramount when handling this hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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